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Abstract

(S)-PF-04449613 is a potent and selective inhibitor of phosphodiesterase 9A (PDE9A), an
enzyme responsible for the degradation of cyclic guanosine monophosphate (cGMP). By
elevating cGMP levels, (S)-PF-04449613 has shown potential in various therapeutic areas,
including neuroscience and cardiovascular diseases. This technical guide provides a
comprehensive overview of the chemical structure, physicochemical properties, and a
representative synthetic route for (S)-PF-04449613. Additionally, it details its mechanism of
action through relevant signaling pathways and presents key quantitative data in a structured
format.

Chemical Structure and Properties

(S)-PF-04449613, with the systematic IUPAC name 1,5-Dihydro-6-[(1R)-1-(3-phenoxy-1-
azetidinyl)ethyl]-1-(tetrahydro-2H-pyran-4-yl)-4H-pyrazolo[3,4-d]pyrimidin-4-one, is a complex
heterocyclic molecule. Its structure is characterized by a central pyrazolo[3,4-d]pyrimidin-4-one
core, substituted at the 1-position with a tetrahydropyran ring and at the 6-position with a chiral
(R)-1-(3-phenoxyazetidin-1-yl)ethyl group.
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Property Value Reference
CAS Number 1236858-52-8 [1]
Molecular Formula C21H25N503 [2]
Molecular Weight 395.45 g/mol [2]
Appearance Solid powder [2]

Purity >98% (by HPLC)

Solubility Soluble to 100 mM in DMSO

Storage Store at -20°C

Chemical Structure:
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Figure 1: 2D Chemical Structure of (S)-PF-04449613

Synthesis

A detailed, step-by-step experimental protocol for the synthesis of (S)-PF-04449613 is not
publicly available in peer-reviewed journals. However, the synthesis of a series of potent
PDEY9A inhibitors, including (S)-PF-04449613 (referred to as compound 19), has been
described in the medicinal chemistry literature. The following is a representative synthetic
scheme based on the general procedures outlined for analogous compounds. The synthesis
involves the construction of the pyrazolo[3,4-d]pyrimidinone core followed by the introduction of
the tetrahydropyran and the chiral phenoxyazetidinyl-ethyl side chains.
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Representative Synthetic Scheme:
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A representative synthetic workflow for (S)-PF-04449613.

Mechanism of Action and Signaling Pathway

(S)-PF-04449613 is a selective inhibitor of phosphodiesterase 9A (PDE9A). PDE9A is a key
enzyme in the cGMP signaling pathway, where it specifically hydrolyzes cGMP to 5'-GMP, thus
terminating its signaling cascade. By inhibiting PDE9A, (S)-PF-04449613 leads to an
accumulation of intracellular cGMP. This elevation in cGMP levels can then activate
downstream effectors, such as cGMP-dependent protein kinases (PKG), leading to various
physiological responses, including modulation of synaptic plasticity and vascular tone.[1][3]
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The signaling pathway of (S)-PF-04449613 via PDE9A inhibition.

Quantitative Data
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The following tables summarize key quantitative data related to the biological activity of (S)-PF-
04449613.

Table 1: In Vitro Potency and Selectivity

Target IC50 / Ki Value Reference
PDEOSA IC50 22 nM [4]
Cytochrome P450
IC50 1600 nM
2C19
Dopamine Transporter  Ki 110 nM
J-opioid receptor Ki 3500 nM
Sodium channel
o _ Ki 470 nM
binding site 2
Table 2: In Vivo Effects
Parameter Species Dose Effect Reference
Significant, dose-

Cerebral cGMP

Rodent 1-32 mg/kg (s.c.)  dependent [1]
levels )

increase

Left Ventricular Concentration-
Developed Rat 0.001-1 pmol/L dependent [5]
Pressure (LVDP) increase
Stroke Work,
Cardiac Output, ) Significant

Rat 5.5 mg/kg (i.p.) ) [5]
Stroke Volume, increase

Ejection Fraction

Experimental Protocols

While a specific synthesis protocol for (S)-PF-04449613 is not publicly detailed, a general
experimental workflow for assessing the activity of PDE9 inhibitors is provided below.
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PDEO9A Inhibition Assay (Fluorescence Polarization)

This assay is a common high-throughput method to screen for PDE9A inhibitors.

Reagent Preparation
(PDESA enzyme, fluorescent cGMP substrate,
assay buffer, test compounds)

'

Plate Loading
(Add enzyme, substrate, and test
compound to microplate)

l

Incubation
(Allow enzymatic reaction to proceed)

l

Fluorescence Polarization Reading
(Measure the change in polarization)

l

Data Analysis
(Calculate % inhibition and IC50 values)
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A generalized experimental workflow for a PDE9A inhibition assay.

Protocol Details:
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» Reagent Preparation:

Prepare a stock solution of recombinant human PDE9A enzyme in an appropriate assay
buffer.

Prepare a stock solution of a fluorescently labeled cGMP substrate (e.g., FAM-cGMP).

Prepare serial dilutions of the test compound, (S)-PF-04449613, and a known PDE9
inhibitor as a positive control.

o Assay Procedure:

In a microplate, add the assay buffer, the PDE9A enzyme, and the test compound or
control.

Initiate the reaction by adding the fluorescent cGMP substrate.

Incubate the plate at a controlled temperature for a specific period to allow the enzymatic
reaction to occur.

Stop the reaction (e.g., by adding a stop solution or by heat inactivation).

e Detection and Analysis:

[¢]

[e]

[e]

o

Measure the fluorescence polarization of each well using a suitable plate reader.
The degree of polarization is inversely proportional to the amount of hydrolyzed substrate.
Calculate the percentage of inhibition for each concentration of the test compound.

Determine the 1IC50 value by fitting the dose-response data to a suitable model.

Conclusion

(S)-PF-04449613 is a well-characterized, potent, and selective PDE9A inhibitor with significant
potential for therapeutic applications. This guide provides essential technical information for

researchers and drug development professionals working with this compound. While a detailed

public synthesis protocol is not available, the provided information on its chemical properties, a
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representative synthetic approach, mechanism of action, and key quantitative data serves as a
valuable resource for further investigation and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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